Cas no 2412988-53-3 (2,6-Piperidinedione, 3-[4-(7-aminoheptyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-)

2,6-Piperidinedione, 3-[4-(7-aminoheptyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-, is a specialized heterocyclic compound featuring a piperidinedione core linked to an isoindolyl moiety via an aminoheptyl spacer. This structure imparts unique reactivity and potential applications in medicinal chemistry, particularly in the design of protease inhibitors or targeted therapeutics. The presence of the aminoheptyl chain enhances solubility and provides a functional handle for further derivatization, while the isoindolyl group contributes to aromatic interactions. The compound’s well-defined stereochemistry and functional group arrangement make it a valuable intermediate for synthesizing complex pharmacophores. Its stability under physiological conditions further supports its utility in research and drug development.

2,6-Piperidinedione, 3-[4-(7-aminoheptyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]- structure

2412988-53-3 structure

Product Name:2,6-Piperidinedione, 3-[4-(7-aminoheptyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-

CAS No:2412988-53-3

MF:C₂₀H₂₇N₃O₃

MW:357.44668507576

CID:5306178

Update Time:2025-10-31

2,6-Piperidinedione, 3-[4-(7-aminoheptyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]- Chemical and Physical Properties

Names and Identifiers

- 2,6-Piperidinedione, 3-[4-(7-aminoheptyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-
- Inchi： 1S/C20H27N3O3/c21-12-5-3-1-2-4-7-14-8-6-9-15-16(14)13-23(20(15)26)17-10-11-18(24)22-19(17)25/h6,8-9,17H,1-5,7,10-13,21H2,(H,22,24,25)
- InChI Key： YSNFPIHEERNXDQ-UHFFFAOYSA-N
- SMILES： N1C(=O)CCC(N2CC3=C(C2=O)C=CC=C3CCCCCCCN)C1=O

2,6-Piperidinedione, 3-[4-(7-aminoheptyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Tenova Pharmaceuticals	T52427-25mg	Phthalimidinoglutarimide-C7-amine HCl	2412988-53-3	>= 95%	25mg	$490.0	2025-02-21
Tenova Pharmaceuticals	T52427-50mg	Phthalimidinoglutarimide-C7-amine HCl	2412988-53-3	>= 95%	50mg	$890.0	2025-02-21
Tenova Pharmaceuticals	T52427-100mg	Phthalimidinoglutarimide-C7-amine HCl	2412988-53-3	>= 95%	100mg	$1470.0	2025-02-21

2,6-Piperidinedione, 3-[4-(7-aminoheptyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]- Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007

Additional information on 2,6-Piperidinedione, 3-[4-(7-aminoheptyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-

Recent Advances in the Study of 2,6-Piperidinedione, 3-[4-(7-aminoheptyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]- (CAS: 2412988-53-3)

The compound 2,6-Piperidinedione, 3-[4-(7-aminoheptyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-, with the CAS number 2412988-53-3, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel anticancer agents. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense scientific investigation.

One of the key areas of research has been the exploration of this compound's role as a proteasome inhibitor. Proteasome inhibition is a well-established strategy in cancer therapy, as it disrupts the degradation of regulatory proteins, leading to cell cycle arrest and apoptosis in malignant cells. Preliminary in vitro and in vivo studies have demonstrated that 2,6-Piperidinedione, 3-[4-(7-aminoheptyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-, exhibits potent inhibitory activity against the 20S proteasome, with a mechanism distinct from existing inhibitors such as bortezomib. This unique mechanism may offer advantages in overcoming drug resistance, a common challenge in cancer treatment.

In addition to its anticancer properties, recent research has also investigated the compound's potential in treating inflammatory and autoimmune diseases. The proteasome plays a critical role in modulating immune responses, and its inhibition has been shown to reduce the production of pro-inflammatory cytokines. Early-stage studies suggest that 2,6-Piperidinedione, 3-[4-(7-aminoheptyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-, may have a favorable safety profile and selective action, making it a candidate for further development in this therapeutic area.

Another significant advancement has been the optimization of the compound's synthetic route. Researchers have developed more efficient and scalable methods for its production, addressing previous challenges related to yield and purity. These improvements are crucial for advancing the compound into preclinical and clinical stages, ensuring a consistent supply of high-quality material for further studies.

Despite these promising findings, several challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization to enhance its therapeutic potential. Additionally, comprehensive toxicology studies are needed to fully assess its safety profile. Ongoing research is focused on addressing these issues, with the goal of advancing the compound into clinical trials in the near future.

In conclusion, 2,6-Piperidinedione, 3-[4-(7-aminoheptyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-, represents a promising candidate for the development of novel therapeutics in oncology and immunology. Its unique mechanism of action, combined with recent advancements in synthetic chemistry, positions it as a molecule of significant interest in the pharmaceutical industry. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.